Journal Name:Journal of Nanomaterials
Journal ISSN:1687-4110
IF:3.791
Journal Website:http://www.hindawi.com/journals/jnm/
Year of Origin:2006
Publisher:Hindawi Publishing Corporation
Number of Articles Per Year:250
Publishing Cycle:Irregular
OA or Not:Yes
Antonios Tzimas: Following His Path with “Meraki”
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999628
Antonios Tzimas was once told that his greatest strength was the passion and commitment he applied to his work. He later realized that this strength is best defined by the Greek word “meraki.” While not having a direct translation in English, “meraki” is a word that modern Greeks use to describe putting a piece of yourself, such as your soul or your creativity, into your work. This is exactly what Tzimas has done throughout his pursuits in academia, industry, and beyond.
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Meetings Calendar
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999629
Presents the calendar of upcoming events and meetings.
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Looking at the Bigger Picture with Hulya Kirkici
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2023-02-14 , DOI: 10.1109/mei.2023.10044593
At the heart of all Hulya Kirkici's work is a commitment to solving humanity's problems. This was instilled in her by her family at a very young age and has grounded her throughout a career of pioneering research in electrical insulation of aerospace and space power systems, lasers, plasma physics, and beyond. Long before becoming a PhD, IEEE Fellow, Eric 0. Forster Distinguished Service Award recipient (and many more accolades), she was a little girl fascinated by numbers.
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IEEE Access
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999636
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TechRxiv
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999525
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Nondestructive Terahertz and Millimeter Wave Imaging for Underfilm Corrosion
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2023-02-14 , DOI: 10.1109/mei.2023.10044594
Corrosion hidden under opaque anticorrosion coatings is hazardous for outdoor installation. This type of corrosion can be visualized using radio waves, which are familiar to electrical engineers with field case experience.
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Inside front cover
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999634
Presents a listing of the editorial board, board of governors, current staff, committee members, and/or society editors for this issue of the publication.
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Initiation of Electrical Discharge at the Triple Junction of the Lightning Protection of an Aircraft Radome
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2022-12-27 , DOI: 10.1109/mei.2023.9999633
This article highlights challenges in aircraft design focusing on lightning protection of an aircraft radome. A Multiphysics analysis is performed in conjunction with various laboratory high voltage test configurations, and the effects of high temperature and pressure are discussed.
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Stories From China
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2023-06-14 , DOI: 10.1109/mei.2023.10151973
On February 19, 2023, the world's first set of 1,000-kV switch-type controllable metal oxide arresters (SCMOA) was officially put into operation at the 1,000-kV Beijing West (Baoding) substation and 1,000-kV Shijiazhuang (Xingtai) substation. The controllable arrester was co-developed by China Electric Power Research Institute, Pinggao Corporation Ltd., and NARI-Relays Electric Corporation Ltd. This is the first time an SCMOA has been used practically at a substation in China. The components are installed on two sides of the line to replace the closing resistor of the circuit breaker. By switching the controlled part of arrester, the overvoltage can be effectively suppressed. It can enhance the safety and reliability of operation. As an effective method to remove the closing resistor and limit overvoltage, the controllable arrester technique of SCMOA has been in the stage of engineering development.
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Dielectric Interfaces in High-Voltage Technology: Overview and Theoretical Approaches to the Modeling of Functional and Breakdown Behavior
Journal of Nanomaterials ( IF 3.791 ) Pub Date: 2023-06-14 , DOI: 10.1109/mei.2023.10151812
This article provides a broad overview of dielectric interfaces, including the wide range of technologies that feature them, basic theoretical treatment of interfacial phenomena, and a brief discussion of interfacial breakdown.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
2.60 34 Science Citation Index Expanded Not
Submission Guidelines
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